Cas no 2228733-39-7 (3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine)

• Product Name: 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine
• CAS No: 2228733-39-7
• MF: C₁₁H₁₂F₃NOS
• MW: 263.279292106628
• CID: 5965728
• PubChem ID: 165671154
• Update Time: 2025-10-28

3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine
• EN300-1941026
• 3-methyl-3-{4-[(trifluoromethyl)sulfanyl]phenoxy}azetidine
• 2228733-39-7

• Inchi： 1S/C11H12F3NOS/c1-10(6-15-7-10)16-8-2-4-9(5-3-8)17-11(12,13)14/h2-5,15H,6-7H2,1H3
• InChI Key： YWZDKVWDJSHQNK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)OC1(C)CNC1

Computed Properties

• Exact Mass: 263.05916967g/mol
• Monoisotopic Mass: 263.05916967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine

Comprehensive Overview of 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine (CAS No. 2228733-39-7)

The compound 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine (CAS No. 2228733-39-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and trifluoromethylsulfanyl moiety, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

One of the most searched questions in organic chemistry revolves around the synthesis of heterocyclic compounds, particularly those containing azetidine rings. The 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine is no exception, as researchers are keen to understand its synthetic pathways. The compound is typically synthesized through nucleophilic substitution reactions, where the azetidine ring is functionalized with a phenoxy group bearing a trifluoromethylsulfanyl substituent. This method ensures high yield and purity, making it a preferred route for industrial-scale production.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability. The trifluoromethylsulfanyl group in 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine is a prime example of this trend. Fluorinated compounds are often explored for their potential in drug discovery and crop protection, aligning with the growing interest in sustainable agriculture and precision medicine. This compound's ability to modulate biological activity makes it a valuable asset in these fields.

Another hot topic in chemical research is the role of sulfur-containing groups in molecular interactions. The sulfanylphenoxy moiety in 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine plays a critical role in its reactivity and binding affinity. Researchers frequently search for insights into how such groups influence the pharmacokinetics and pharmacodynamics of compounds. This molecule's sulfanyl group enhances its lipophilicity, which is crucial for membrane penetration and target engagement in therapeutic applications.

The azetidine ring, a four-membered nitrogen heterocycle, is another focal point for chemists and pharmacologists. Its strained structure confers unique reactivity and conformational rigidity, which are desirable traits in medicinal chemistry. The incorporation of the azetidine ring in 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine underscores its potential as a scaffold for designing novel bioactive molecules. This aligns with the increasing demand for small-molecule therapeutics with improved efficacy and safety profiles.

From an industrial perspective, the scalability of synthesizing 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine is a frequently discussed topic. Optimizing reaction conditions, such as temperature, solvent choice, and catalyst selection, is essential for achieving high yields and minimizing waste. This resonates with the broader push toward green chemistry and sustainable manufacturing practices, which are top priorities for modern chemical enterprises.

In conclusion, 3-methyl-3-{4-(trifluoromethyl)sulfanylphenoxy}azetidine (CAS No. 2228733-39-7) represents a fascinating intersection of structural complexity and functional versatility. Its relevance to drug discovery, agrochemical development, and material science ensures its continued prominence in scientific discourse. By addressing common search queries and aligning with contemporary trends, this overview aims to provide a comprehensive and engaging resource for researchers and industry professionals alike.